Cas no 87707-28-6 (7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl-)
87707-28-6 structure
Product Name:7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl-
CAS No:87707-28-6
MF:C9H12N2OS
MW:196.269380569458
CID:653214
PubChem ID:71412302
Update Time:2025-04-19
7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl-
- 2-amino-6,6-dimethyl-4,5-dihydro-1,3-benzothiazol-7-one
- 2-Amino-6,6-dimethyl-5,6-dihydro-1,3-benzothiazol-7(4H)-one
- DTXSID90831865
- SCHEMBL16880062
- 87707-28-6
-
- Inchi: 1S/C9H12N2OS/c1-9(2)4-3-5-6(7(9)12)13-8(10)11-5/h3-4H2,1-2H3,(H2,10,11)
- InChI Key: VFYOIIDDEDKSIM-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2=C1C(C(C)(C)CC2)=O
Computed Properties
- Exact Mass: 196.06703418g/mol
- Monoisotopic Mass: 196.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 84.2Ų
7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl- Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
87707-28-6 (7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent